N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide
Overview
Description
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the search results .Chemical Reactions Analysis
The chemical reactions involving “N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide” are not specified in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-2-phenylacetamide” are not provided in the search results .Scientific Research Applications
Anticancer Activity
Compounds with the 1,3,4-oxadiazole structure have been found to exhibit anticancer properties. They can be designed to target various cancer cells and may be used in chemotherapy drug development .
Antibacterial and Antifungal Properties
These compounds also show significant antibacterial and antifungal effects. They can inhibit the growth of various bacterial and fungal strains, which is crucial for developing new antibiotics and antifungal medications .
Analgesic and Anti-inflammatory Effects
1,3,4-Oxadiazoles have analgesic and anti-inflammatory activities, making them potential candidates for pain relief and inflammation treatment .
Anticonvulsant Properties
The oxadiazole moiety is associated with anticonvulsant effects, which could be beneficial in treating epilepsy and other seizure disorders .
Antihypertensive and Cardiovascular Applications
These compounds may possess antihypertensive properties that could be useful in managing high blood pressure and related cardiovascular conditions .
Antiviral and Anti-HIV Activity
Research has shown that 1,3,4-oxadiazoles can have antiviral effects, including against HIV. This makes them valuable for antiretroviral drug development .
Antidiabetic Potential
The oxadiazole ring is associated with antidiabetic activity, indicating potential use in managing diabetes through new therapeutic agents .
Material Science Applications
Beyond medicinal chemistry, 1,3,4-oxadiazoles are promising scaffolds for materials science applications such as OLEDs (organic light-emitting diodes), corrosion inhibitors, optoelectronic devices, energetic materials, and metal ion sensors .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11Cl2N3O2/c17-11-6-7-13(18)12(9-11)15-20-21-16(23-15)19-14(22)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,19,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTLKRDXATIGPRT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=NN=C(O2)C3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-ethylsulfanyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2954112.png)
![N-[4-(3-thienyl)-1,3-thiazol-2-yl]guanidine](/img/structure/B2954115.png)
![N-[(E)-1-[(benzylamino)carbonyl]-2-(2-thienyl)ethenyl]-4-methylbenzamide](/img/structure/B2954120.png)
![N~3~-(tert-butyl)-N~2~-[3-(trifluoromethyl)phenyl]-3,4-dihydro-2,3(1H)-isoquinolinedicarboxamide](/img/structure/B2954122.png)
![4-{2-[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]ethyl}morpholine](/img/structure/B2954127.png)
![2-(4-bromophenyl)pyrazolo[1,5-a]pyrazine-4(5H)-thione](/img/structure/B2954128.png)
